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Compound of Interest

Compound Name: 2-Chloro-4-iodonicotinaldehyde

Cat. No.: B111964 Get Quote

The following provides essential safety and logistical information for the proper disposal of 2-
Chloro-4-iodonicotinaldehyde (CAS RN: 153034-90-3). Adherence to these procedural

guidelines is critical for ensuring laboratory safety and regulatory compliance. This compound

is a halogenated organic aldehyde and must be treated as hazardous waste.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that all appropriate personal protective

equipment (PPE) is worn. Handle the chemical in a well-ventilated area, preferably within a

chemical fume hood.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A fully buttoned lab coat.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[1][2]
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Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so. Continue rinsing.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Hazard Summary
The hazard information for 2-Chloro-4-iodonicotinaldehyde is summarized below. This data

is essential for understanding the risks associated with its handling and disposal.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Specific Target Organ Toxicity H335
May cause respiratory

irritation.

Step-by-Step Disposal Protocol
Disposal of 2-Chloro-4-iodonicotinaldehyde must be handled in accordance with federal and

local hazardous waste regulations, such as the Resource Conservation and Recovery Act

(RCRA) in the United States.[3][4]

Experimental Protocol: Waste Segregation and Collection

Waste Identification: Identify 2-Chloro-4-iodonicotinaldehyde as a halogenated organic

waste. This is because it contains chlorine and iodine atoms.[5]

Segregation: It is crucial to keep halogenated waste streams separate from non-halogenated

organic waste.[5][6][7] Do not mix with other waste categories such as acids, bases, or

aqueous solutions.[5][6]
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Container Selection: Use a designated, leak-proof, and chemically compatible waste

container, typically provided by your institution's Environmental Health and Safety (EHS)

department.[7][8][9] The container must be clearly labeled for halogenated organic waste.

Labeling: Attach a completed hazardous waste tag to the container as soon as the first drop

of waste is added.[10] The label must include:

The words "Hazardous Waste".

The full chemical name: "2-Chloro-4-iodonicotinaldehyde".

An accurate estimation of the quantity.

The date accumulation started.

Accumulation and Storage:

Keep the waste container tightly sealed at all times, except when adding waste.[9][10]

Store the container in a designated satellite accumulation area, which should be in a well-

ventilated location and away from incompatible materials.[7][8]

Use secondary containment to prevent spills.[8][10]

Requesting Disposal: Once the container is full (do not exceed 90% capacity) or has been

stored for the maximum allowable time per institutional policy (e.g., 3 months), contact your

EHS department to arrange for a waste pickup.[7][9][10] Do not dispose of this chemical

down the drain.[8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-4-
iodonicotinaldehyde.
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Caption: Disposal workflow for 2-Chloro-4-iodonicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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